4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(2-nitrophenyl)butanamide

• IUPAC Name: 4-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(2-nitrophenyl)butanamide
• InChI: InChI=1S/C22H17N3O5/c26-19(23-17-10-1-2-11-18(17)25(29)30)12-5-13-24-21(27)15-8-3-6-14-7-4-9-16(20(14)15)22(24)28/h1-4,6-11H,5,12-13H2,(H,23,26)
• InChI Key: LKEZJBHFRXBCPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CCCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O)[N+](=O)[O-]
• Molecular Formula: C22H17N3O5
• Molecular Weight: 403.4 g/mol

Description

4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(2-nitrophenyl)butanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as GSK-J4, and it is a potent inhibitor of the histone demethylase KDM6B.

Mechanism of Action

The mechanism of action of GSK-J4 involves the inhibition of KDM6B, which is a histone demethylase. KDM6B is involved in the regulation of gene expression by removing methyl groups from histones. GSK-J4 inhibits the activity of KDM6B, leading to the accumulation of methyl groups on histones. This results in the repression of gene expression, leading to the inhibition of cancer cell growth and modulation of the immune response.
Biochemical and Physiological Effects:
GSK-J4 has been shown to have several biochemical and physiological effects. Studies have shown that GSK-J4 inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. GSK-J4 has also been shown to modulate the immune response by regulating the expression of cytokines and chemokines. Additionally, GSK-J4 has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using GSK-J4 in lab experiments is its potency and specificity. GSK-J4 is a potent inhibitor of KDM6B and has been shown to have minimal off-target effects. This makes GSK-J4 an ideal tool for studying the role of KDM6B in various biological processes.
However, one of the limitations of using GSK-J4 in lab experiments is its stability. GSK-J4 is a relatively unstable compound and can degrade over time, leading to inconsistent results. Additionally, GSK-J4 can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on GSK-J4. One potential direction is to investigate the role of GSK-J4 in epigenetic regulation and gene expression. Another direction is to study the potential applications of GSK-J4 in the treatment of autoimmune diseases and inflammatory disorders. Additionally, further research is needed to optimize the synthesis method of GSK-J4 and improve its stability and toxicity profile.
Conclusion:
In conclusion, GSK-J4 is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of GSK-J4 is reliable, and it has been extensively studied for its potential applications in cancer research and immunology. GSK-J4 inhibits the activity of KDM6B, leading to the repression of gene expression and modulation of the immune response. GSK-J4 has several advantages and limitations for lab experiments, and there are several future directions for research on this compound.

Scientific Research Applications

GSK-J4 has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in cancer research. Studies have shown that GSK-J4 inhibits the growth of cancer cells by targeting KDM6B, which is involved in the regulation of gene expression. GSK-J4 has also been shown to enhance the efficacy of chemotherapy drugs in cancer treatment.
Another potential application of GSK-J4 is in the field of immunology. Studies have shown that GSK-J4 can modulate the immune response by regulating the expression of cytokines and chemokines. This property of GSK-J4 makes it a potential candidate for the treatment of autoimmune diseases and inflammatory disorders.